![molecular formula C₂₉H₃₃ClN₈O₁₀S₂ B1144963 1-[[(6R,7R)-7-[[(2Z)-2-(5-Amino-1,2,4-thiadiazol-3-yl)-2-[(1-carboxy-1-methylethoxy)imino]acetyl]ami CAS No. 1225208-43-4](/img/no-structure.png)
1-[[(6R,7R)-7-[[(2Z)-2-(5-Amino-1,2,4-thiadiazol-3-yl)-2-[(1-carboxy-1-methylethoxy)imino]acetyl]ami
Overview
Description
1-[[(6R,7R)-7-[[(2Z)-2-(5-Amino-1,2,4-thiadiazol-3-yl)-2-[(1-carboxy-1-methylethoxy)imino]acetyl]ami, also known as 1-[[(6R,7R)-7-[[(2Z)-2-(5-Amino-1,2,4-thiadiazol-3-yl)-2-[(1-carboxy-1-methylethoxy)imino]acetyl]ami, is a useful research compound. Its molecular formula is C₂₉H₃₃ClN₈O₁₀S₂ and its molecular weight is 753.2. The purity is usually 95%.
BenchChem offers high-quality 1-[[(6R,7R)-7-[[(2Z)-2-(5-Amino-1,2,4-thiadiazol-3-yl)-2-[(1-carboxy-1-methylethoxy)imino]acetyl]ami suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-[[(6R,7R)-7-[[(2Z)-2-(5-Amino-1,2,4-thiadiazol-3-yl)-2-[(1-carboxy-1-methylethoxy)imino]acetyl]ami including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for compound 1-[[(6R,7R)-7-[[(2Z)-2-(5-Amino-1,2,4-thiadiazol-3-yl)-2-[(1-carboxy-1-methylethoxy)imino]acetyl]ami involves the coupling of two key intermediates, namely 5-amino-1,2,4-thiadiazole-3-carboxylic acid and (6R,7R)-7-amino-8-oxo-3-[(1-oxo-2-(propoxycarbonyl)ethyl)amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, followed by the addition of a carboxylic acid group to the resulting product.", "Starting Materials": [ "5-amino-1,2,4-thiadiazole-3-carboxylic acid", "(6R,7R)-7-amino-8-oxo-3-[(1-oxo-2-(propoxycarbonyl)ethyl)amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid", "N,N'-dicyclohexylcarbodiimide (DCC)", "N-hydroxysuccinimide (NHS)", "Dimethylformamide (DMF)", "Diisopropylethylamine (DIPEA)", "Triethylamine (TEA)", "Methanol", "Ethyl acetate", "Acetic acid", "Water" ], "Reaction": [ "Step 1: Activation of 5-amino-1,2,4-thiadiazole-3-carboxylic acid with DCC and NHS in DMF to form the corresponding NHS ester intermediate.", "Step 2: Coupling of the NHS ester intermediate with (6R,7R)-7-amino-8-oxo-3-[(1-oxo-2-(propoxycarbonyl)ethyl)amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid in DMF using DIPEA as a base to form the desired product.", "Step 3: Addition of a carboxylic acid group to the resulting product by treating it with acetic acid in methanol and water to form the final compound.", "Step 4: Purification of the final compound by recrystallization from ethyl acetate and methanol." ] } | |
CAS RN |
1225208-43-4 |
Product Name |
1-[[(6R,7R)-7-[[(2Z)-2-(5-Amino-1,2,4-thiadiazol-3-yl)-2-[(1-carboxy-1-methylethoxy)imino]acetyl]ami |
Molecular Formula |
C₂₉H₃₃ClN₈O₁₀S₂ |
Molecular Weight |
753.2 |
synonyms |
Pyrrolidinium Inner Salt Cephem Derivative |
Origin of Product |
United States |
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